Cas no 1780996-29-3 (tert-butyl N-2-(pyrrolidin-2-yl)phenylcarbamate)

Tert-butyl N-2-(pyrrolidin-2-yl)phenylcarbamate is a specialized carbamate derivative featuring a tert-butyloxycarbonyl (Boc) protecting group attached to a pyrrolidine-substituted phenylamine scaffold. This compound is particularly valuable in organic synthesis and medicinal chemistry due to its role as a protected intermediate for amines, offering stability under a range of reaction conditions. The Boc group facilitates selective deprotection under mild acidic conditions, enabling further functionalization while preserving the pyrrolidine moiety. Its structural features make it useful in the synthesis of bioactive molecules, including pharmaceuticals and agrochemicals. The compound’s purity and well-defined reactivity profile enhance its utility in precision synthetic applications.
tert-butyl N-2-(pyrrolidin-2-yl)phenylcarbamate structure
1780996-29-3 structure
Product Name:tert-butyl N-2-(pyrrolidin-2-yl)phenylcarbamate
CAS No:1780996-29-3
MF:C15H22N2O2
MW:262.347383975983
CID:6206202
PubChem ID:84710800
Update Time:2025-10-20

tert-butyl N-2-(pyrrolidin-2-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-2-(pyrrolidin-2-yl)phenylcarbamate
    • tert-butyl N-[2-(pyrrolidin-2-yl)phenyl]carbamate
    • 1780996-29-3
    • tert-Butyl (2-(pyrrolidin-2-yl)phenyl)carbamate
    • EN300-1880744
    • Inchi: 1S/C15H22N2O2/c1-15(2,3)19-14(18)17-13-8-5-4-7-11(13)12-9-6-10-16-12/h4-5,7-8,12,16H,6,9-10H2,1-3H3,(H,17,18)
    • InChI Key: MSAQMLAELQAHKG-UHFFFAOYSA-N
    • SMILES: O(C(NC1C=CC=CC=1C1CCCN1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 262.168127949g/mol
  • Monoisotopic Mass: 262.168127949g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 312
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 50.4Ų

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Additional information on tert-butyl N-2-(pyrrolidin-2-yl)phenylcarbamate

Comprehensive Overview of tert-butyl N-2-(pyrrolidin-2-yl)phenylcarbamate (CAS No. 1780996-29-3)

tert-butyl N-2-(pyrrolidin-2-yl)phenylcarbamate (CAS No. 1780996-29-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to as a pyrrolidine derivative, is widely studied for its potential applications in drug development and organic synthesis. Its unique molecular structure, featuring a tert-butyl carbamate group and a pyrrolidine ring, makes it a valuable intermediate in the synthesis of bioactive molecules.

The chemical properties of tert-butyl N-2-(pyrrolidin-2-yl)phenylcarbamate include a molecular weight of 262.35 g/mol and a purity level that typically exceeds 95%. Researchers often utilize this compound in the development of central nervous system (CNS) targeting drugs, owing to the presence of the pyrrolidine moiety, which is known to enhance blood-brain barrier penetration. Recent studies have explored its role in the synthesis of neurological disorder treatments, aligning with the growing demand for innovative therapies in this field.

One of the most frequently searched questions related to this compound is: "What are the applications of tert-butyl N-2-(pyrrolidin-2-yl)phenylcarbamate in drug discovery?" The answer lies in its versatility as a building block for pharmaceutical intermediates. Its structural features allow for modifications that can lead to compounds with enhanced bioavailability and target specificity. Additionally, the tert-butyl group provides stability, making it a preferred choice for researchers working on peptide-based therapeutics.

In the context of green chemistry, tert-butyl N-2-(pyrrolidin-2-yl)phenylcarbamate has been evaluated for its potential in sustainable synthesis routes. With the increasing focus on environmentally friendly chemical processes, researchers are exploring catalytic methods to produce this compound with minimal waste. This aligns with the broader industry trend toward green and sustainable chemistry, a topic that has gained traction in recent years.

The market dynamics for tert-butyl N-2-(pyrrolidin-2-yl)phenylcarbamate reflect its growing importance in the pharmaceutical sector. Suppliers and manufacturers are scaling up production to meet the rising demand from drug development companies. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to ensure the compound's purity and consistency, which are critical for its use in high-value applications.

Another hot topic in the scientific community is the exploration of tert-butyl N-2-(pyrrolidin-2-yl)phenylcarbamate in cancer research. Preliminary studies suggest that derivatives of this compound may exhibit anti-proliferative properties, making it a candidate for further investigation in oncology. This has led to increased interest from academic and industrial researchers alike, as evidenced by the surge in publications and patents referencing this compound.

For those seeking detailed technical data, the CAS No. 1780996-29-3 serves as a unique identifier in chemical databases, facilitating easy access to its spectroscopic data, safety information, and synthetic protocols. The compound's stability under various conditions makes it suitable for long-term storage, a feature highly valued in laboratory settings.

In summary, tert-butyl N-2-(pyrrolidin-2-yl)phenylcarbamate (CAS No. 1780996-29-3) is a compound of significant interest in modern chemistry and pharmacology. Its applications span from drug discovery to sustainable synthesis, and its potential in neurological and cancer research continues to be explored. As the demand for innovative and efficient chemical solutions grows, this compound is poised to play a pivotal role in advancing scientific and industrial progress.

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